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Introduction
Fenthiaprop is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate chemical class.[1] Its mode of action is the inhibition of the enzyme

Acetyl-CoA Carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids in plants.

[1][2] By disrupting lipid formation, Fenthiaprop effectively controls the growth of various grass

and broadleaf weeds.[1] The primary mechanism of resistance to ACCase-inhibiting herbicides

like Fenthiaprop is the alteration of the target enzyme through genetic mutation. This makes

Fenthiaprop a valuable tool for the selection of herbicide-resistant mutants in plant and algal

systems for research purposes, including the study of resistance mechanisms, gene function,

and the development of herbicide-tolerant crops.

These application notes provide detailed protocols for the use of Fenthiaprop in selecting

herbicide-resistant mutants, including methodologies for chemical mutagenesis, preparation of

Fenthiaprop solutions, and the selection and characterization of resistant phenotypes.

Mechanism of Action of Fenthiaprop
Fenthiaprop, like other aryloxyphenoxypropionate ("fop") herbicides, targets the Acetyl-CoA

Carboxylase (ACCase) enzyme. ACCase catalyzes the first committed step in fatty acid

biosynthesis: the carboxylation of acetyl-CoA to malonyl-CoA. This process is fundamental for

the production of lipids, which are essential components of cell membranes and for energy
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storage. Inhibition of ACCase leads to a depletion of fatty acids, cessation of cell growth and

division, and ultimately, plant death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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